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Compound of Interest

Compound Name:
N-(3,4-

dimethoxyphenethyl)formamide

Cat. No.: B143142 Get Quote

Essential Safety and Handling Guide for N-(3,4-
dimethoxyphenethyl)formamide
For Research Use Only. Not intended for diagnostic or therapeutic use.[1][2]

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of N-(3,4-dimethoxyphenethyl)formamide (CAS 14301-36-1).[2][3]

Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the

integrity of your experiments. This chemical is considered hazardous by the 2012 OSHA

Hazard Communication Standard.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for N-(3,4-dimethoxyphenethyl)formamide is limited, its structure

as a formamide derivative suggests that it should be handled with care.[1][4] Formamides as a

class can be irritants, reproductive hazards, and mutagens.[4] Overexposure may lead to

irritation of the eyes, skin, mucous membranes, and respiratory system.[4] Therefore, a

comprehensive approach to personal protection is necessary.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[5][6]

Prevents skin contact and

absorption. Always check the

glove manufacturer's

breakthrough times.[6][7]

Eye Protection
Tightly fitting safety goggles.[5]

[6]

Protects against splashes and

vapors.[6]

Face Protection
Face shield (in addition to

goggles).

Required when there is a

significant risk of splashing.[5]

[6]

Skin and Body
Laboratory coat, long pants,

and closed-toe shoes.[4][5]

Prevents skin exposure to

drips or spills.[4]

Respiratory
Use in a chemical fume hood.

[5][7]

Minimizes inhalation of vapors.

If a fume hood is not available

or if exposure limits are

exceeded, NIOSH/MSHA

approved respiratory

protection should be worn.[1]

Safe Handling and Operational Plan
A systematic approach to handling N-(3,4-dimethoxyphenethyl)formamide is crucial for

safety. All procedures should be conducted in a well-ventilated area, preferably a chemical

fume hood.[7] An eyewash station and safety shower must be readily available.[5]

Step-by-Step Handling Protocol

Preparation: Before beginning work, review this guide and the Safety Data Sheet (SDS).[5]

Ensure the chemical fume hood is functioning correctly. Gather all necessary equipment and

PPE.

Handling:

Avoid contact with skin, eyes, and clothing.[4]
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Do not inhale vapors or mists.[4]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.[1][4]

Ground all equipment containing the material to prevent static discharge.[7]

Storage: Keep the container tightly closed in a cool, dry, and well-ventilated area, away from

heat and direct sunlight.[1][4]
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Caption: Workflow for Safely Handling N-(3,4-dimethoxyphenethyl)formamide.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present. Seek medical attention.[1]

Skin Contact

Wash skin immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation occurs.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion

Clean mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center.[1]

Spill Response

Small Spills: For a small spill within a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand), place it in a sealed container for disposal, and clean the

contaminated surface thoroughly.[4]

Large Spills: Evacuate the area immediately. Avoid breathing vapors.[4] Remove all sources

of ignition.[5] Contact your institution's Environmental Health and Safety (EHS) department

for cleanup.[7]

Disposal Plan
Proper disposal of N-(3,4-dimethoxyphenethyl)formamide and contaminated materials is

essential to prevent environmental contamination and comply with regulations.

Waste Segregation and Disposal Protocol

Liquid Waste: Collect all liquid waste containing N-(3,4-dimethoxyphenethyl)formamide in

a designated, tightly sealed, and properly labeled hazardous waste container.[5]
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Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials, pipette tips)

should be collected in a separate, clearly labeled hazardous waste container.[8]

Container Disposal: Empty containers may pose a fire risk and should be handled as

hazardous waste.[5]

Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup.

Do not dispose of this chemical down the drain or in regular trash.[9][10]

Waste Segregation
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Caption: Waste Disposal Plan for N-(3,4-dimethoxyphenethyl)formamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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